Cas no 20847-13-6 (Dianthoside)
Dianthoside structure
Product Name:Dianthoside
CAS No:20847-13-6
MF:C12H16O8
MW:288.250644683838
CID:284456
PubChem ID:5316639
Update Time:2024-03-01
Dianthoside Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-4-one, 3-(b-D-glucopyranosyloxy)-2-methyl-
- 2-Methylerigeroside
- Dianthoside(7CI)
- Glucopyranoside, 2-methyl-4-oxo-4H-pyran-3-yl, b-D- (8CI)
- Maltol 3-O-b-D-glucopyranoside
- Maltol 3-O-glucoside
- Maltol b-D-glucopyranoside
- Maltol glucoside
- Maltol O-glucoside
- Dianthoside
- maltol beta-D-glucopyranoside
- 20847-13-6
- NCGC00385684-01_C12H16O8_4H-Pyran-4-one, 3-(beta-D-glucopyranosyloxy)-2-methyl-
- 4H-Pyran-4-one, 3-(beta-D-glucopyranosyloxy)-2-methyl-
- SCHEMBL9986099
- 2-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypyran-4-one
- DTXSID201318305
- NCGC00385684-01
- AKOS040735373
- CHEBI:181092
- CHEMBL485278
- (-)-Dianthoside
-
- Inchi: 1S/C12H16O8/c1-5-11(6(14)2-3-18-5)20-12-10(17)9(16)8(15)7(4-13)19-12/h2-3,7-10,12-13,15-17H,4H2,1H3/t7-,8-,9+,10-,12+/m1/s1
- InChI Key: YGSIRXHFAUFUEJ-GPTQDWHKSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C=COC=1C)=O
Computed Properties
- Exact Mass: 288.08451746g/mol
- Monoisotopic Mass: 288.08451746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126
- XLogP3: -1.4
Dianthoside Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
20847-13-6 (Dianthoside) Related Products
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